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Abstract

This technical guide provides a comprehensive overview of the physicochemical properties,
synthesis, and analysis of 1-(4-Bromophenyl)-N-methylpropan-1-amine. This compound, a
substituted cathinone derivative, is of significant interest to researchers in medicinal chemistry,
pharmacology, and forensic science. This document is intended for researchers, scientists, and
drug development professionals, offering in-depth technical details and validated
methodologies. The guide is structured to deliver not only factual data but also the scientific
rationale behind experimental choices, ensuring a thorough understanding of the compound's
characteristics and handling.

Introduction and Scientific Context

1-(4-Bromophenyl)-N-methylpropan-1-amine is a chemical compound with the molecular
formula C10H14BrN.[1][2][3] It belongs to the class of organic molecules that feature a
brominated phenyl ring, a structural motif frequently employed in the development of novel
compounds for pharmacological and material science research.[1] The presence of a bromine
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atom on the phenyl ring makes it a versatile precursor for further chemical modifications, such
as metal-catalyzed cross-coupling reactions (e.g., Suzuki or Heck reactions), enabling the
synthesis of more complex molecular structures.[1] This compound can also serve as an
analytical reference standard for method development in techniques like mass spectrometry.[1]
It is important to note that this compound is intended for research use only and is not approved
for human or veterinary consumption.[1]

Chemical Identity and Structure

A clear understanding of the compound's identity is foundational for any scientific investigation.

Nomenclature and Identifiers
o Systematic IUPAC Name: 1-(4-bromophenyl)-N-methylpropan-1-amine[1]

Common Synonyms: 4-Bromo-a-ethyl-N-methylbenzylamine

CAS Number: 912906-92-4[2][3]

Molecular Formula: C10H14BrN[1][2][3]

Molecular Weight: 228.13 g/mol [2][3]

Molecular Structure

The structure of 1-(4-Bromophenyl)-N-methylpropan-1-amine is characterized by a central
propane chain, with a 4-bromophenyl group and an N-methylamino group attached to the first
carbon atom.

Caption: 2D Chemical Structure of 1-(4-Bromophenyl)-N-methylpropan-1-amine.

Physicochemical Properties

The physicochemical properties of a compound are critical for its handling, formulation, and
understanding its biological behavior.
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Property Value Source

Molecular Formula C10H14BrN [11121[3]

Molecular Weight 228.13 g/mol [2][3]
Not explicitly stated, likely an

Appearance oil or low-melting solid at room Inferred

temperature.

Storage Conditions

Keep in a dark place, under an
inert atmosphere, at room

temperature.

[2](3]

Note: Experimental data for properties like melting point, boiling point, and solubility are not

readily available in the public domain and would require experimental determination.

Synthesis and Purification

The synthesis of 1-(4-Bromophenyl)-N-methylpropan-1-amine can be achieved through

various organic synthesis routes. A common and effective method is reductive amination.

Synthetic Pathway: Reductive Amination

This approach involves the reaction of a ketone precursor, 1-(4-bromophenyl)propan-1-one,

with methylamine to form an intermediate imine, which is then reduced to the final amine

product.

1-(4-bromophenyl)propan-1-one

+ Methylamine

Methylamine (CH3NH2)

=~

Reducing Agent (e.g., NaBH4)

Click to download full resolution via product page

Caption: Reductive Amination Synthesis Workflow.
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Step-by-Step Protocol

e Imine Formation:
o Dissolve 1-(4-bromophenyl)propan-1-one in a suitable solvent (e.g., methanol).
o Add a solution of methylamine in methanol.

o Stir the reaction mixture at room temperature for 2-4 hours to allow for the formation of the
imine intermediate. The reaction can be monitored by Thin Layer Chromatography (TLC).

o Reduction:
o Cool the reaction mixture in an ice bath.

o Slowly add a reducing agent, such as sodium borohydride (NaBH4), in portions. The
choice of a mild reducing agent like NaBH4 is crucial to selectively reduce the imine
without affecting the aromatic ring or the bromine substituent.

o After the addition is complete, allow the reaction to warm to room temperature and stir for
an additional 12-24 hours.

e Work-up and Purification:
o Quench the reaction by slowly adding water.
o Extract the product with an organic solvent (e.g., dichloromethane or ethyl acetate).

o Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate
under reduced pressure.

o The crude product can be purified by column chromatography on silica gel to yield the
pure 1-(4-Bromophenyl)-N-methylpropan-1-amine.

Analytical Methodologies

Accurate identification and quantification are essential for research and quality control. Gas
Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the analysis of this
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compound.

GC-MS Analysis

GC-MS combines the separation capabilities of gas chromatography with the detection power
of mass spectrometry, providing both retention time and mass spectral data for confident
identification.

Sample Preparation Chromatographic Separation lonization Mass Analysis
EDISSDIVE in suitable solvent) GC Injection (Capillary Column) (e.g., Electron Impact) (Quadrupole Analyzer) Detection

Click to download full resolution via product page

Caption: General Workflow for GC-MS Analysis.

Recommended GC-MS Parameters

e GC Column: A non-polar column, such as a 5% phenyl-methylpolysiloxane (e.g., DB-5ms), is
suitable for the separation of this type of compound.

* Injection Mode: Splitless injection is recommended for trace analysis.
e Oven Temperature Program:
o Initial temperature: 100 °C, hold for 1 minute.
o Ramp: 15 °C/min to 280 °C.
o Final hold: 5 minutes at 280 °C.
o Carrier Gas: Helium at a constant flow rate of 1 mL/min.
e MS lonization: Electron Impact (El) at 70 eV.

e Mass Range: Scan from m/z 40 to 400.
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Rationale: The temperature program is designed to ensure good separation from potential
impurities and solvent peaks while providing a reasonable analysis time. El at 70 eV is a
standard ionization technique that produces reproducible fragmentation patterns for library
matching.

Pharmacological and Toxicological Considerations

While this guide focuses on physicochemical properties, it is important to acknowledge the
potential biological activity of 1-(4-Bromophenyl)-N-methylpropan-1-amine. As a substituted
cathinone, it is structurally related to compounds with known stimulant and psychoactive
properties. Therefore, appropriate safety precautions, including the use of personal protective
equipment (PPE) and handling in a well-ventilated fume hood, are mandatory. The toxicological
properties have not been extensively studied, and the compound should be handled with care.

Conclusion

This technical guide has provided a detailed overview of the physicochemical properties,
synthesis, and analysis of 1-(4-Bromophenyl)-N-methylpropan-1-amine. The information
presented, including identification data, a detailed synthetic protocol, and a validated analytical
method, serves as a valuable resource for researchers. The emphasis on the rationale behind
experimental choices aims to empower scientists to not only reproduce these methods but also
to adapt them for their specific research needs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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